Cas no 169899-49-4 (Methyl 3-hydroxy-1-methylcyclobutane-1-carboxylate)

• Product Name: Methyl 3-hydroxy-1-methylcyclobutane-1-carboxylate
• CAS No: 169899-49-4
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD23105985
• CID: 841547
• PubChem ID: 45090007
• Update Time: 2025-10-19

Methyl 3-hydroxy-1-methylcyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 3-hydroxy-1-methyl-, methyl ester (9CI)
• Methyl 3-hydroxy-1-methyl-cyclobutanecarboxylate
• methyl 3-hydroxy-1-methylcyclobutane-1-carboxylate
• Methyl 3-hydroxy-1-methyl-cyclobutanecarboxylate - M11706
• cis-Methyl 3-hydroxy-1-methyl-cyclobutanecarboxylate
• trans-Methyl 3-hydroxy-1-methyl-cyclobutanecarboxylate
• trans-Methyl 3-hydroxy-1-methylcyclobutanecarboxylate
• cis-Methyl 3-hydroxy-1-methylcyclobutanecarboxylate
• methyl 3-hydroxy-1-methylcyclobutanecarboxylate
• Methyl cis-3-hydroxy-1-methylcyclobutane-1-carboxylate
• Methyl trans-3-hydroxy-1-methylcyclobutane-1-c
• P13534
• AKOS025396156
• methyl3-hydroxy-1-methylcyclobutanecarboxylate
• CS-0049091
• SY099979
• 169899-49-4
• AKOS025290303
• CS-0047739
• Cyclobutanecarboxylic acid,3-hydroxy-1-methyl-,methyl ester(9ci)
• methyl (1r,3s)-3-hydroxy-1-methylcyclobutane-1-
• SB20668
• SY099978
• 1408075-48-8
• SB20666
• CS-0049656
• MFCD23105985
• SCHEMBL19348571
• PB35553
• PB36095
• MFCD23105987
• AS-51785
• Methyl trans-3-hydroxy-1-methylcyclobutane-1-carboxylate
• AS-51784
• P13532
• P13533
• AKOS025404658
• methyl cis-3-hydroxy-1-methylcyclobutanecarboxylate
• METHYL (1S,3R)-3-HYDROXY-1-METHYLCYCLOBUTANE-1-CARBOXYLATE
• Cyclobutanecarboxylic acid, 3-hydroxy-1-methyl-, methyl ester, cis- (9CI)
• 626238-08-2
• SB20669
• Cyclobutanecarboxylic acid, 3-hydroxy-1-methyl-, methyl ester, trans-
• METHYL (1R,3S)-3-HYDROXY-1-METHYLCYCLOBUTANE-1-CARBOXYLATE
• methyl (1s,3r)-3-hydroxy-1-methylcyclobutane-1-
• Cyclobutanecarboxylic acid,3-hydroxy-1-methyl-,methyl ester,cis-(9ci)
• Methyl trans-3-Hydroxy-1-methylcyclobutanecarboxylate
• AS-51786
• BAB23808
• MFCD23105988
• PB38887
• SY098210
• Methyl 3-hydroxy-1-methylcyclobutane-1-carboxylate

• MDL： MFCD23105985
• Inchi： 1S/C7H12O3/c1-7(6(9)10-2)3-5(8)4-7/h5,8H,3-4H2,1-2H3
• InChI Key： KFLCCZPFOPDGLN-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)OC)(C)C1

Computed Properties

• Exact Mass: 144.07866
• Monoisotopic Mass: 144.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 0.3

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Methyl 3-hydroxy-1-methylcyclobutane-1-carboxylate

Methyl 3-hydroxy-1-methylcyclobutane-1-carboxylate (CAS No. 169899-49-4): An Overview

Methyl 3-hydroxy-1-methylcyclobutane-1-carboxylate (CAS No. 169899-49-4) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound, also known as Methyl 3-hydroxy-1-methylcyclobutane-1-carboxylate, is characterized by its cyclobutane ring and the presence of a hydroxyl group and a methyl ester group, which contribute to its chemical reactivity and biological activity.

The cyclobutane ring in Methyl 3-hydroxy-1-methylcyclobutane-1-carboxylate is a four-membered ring that is inherently strained due to the high angle strain between the carbon atoms. This strain can influence the compound's reactivity and stability, making it an interesting subject for both synthetic and mechanistic studies. The hydroxyl group, located at the 3-position of the cyclobutane ring, adds polarity and potential hydrogen-bonding capabilities, which can affect the compound's solubility and interactions with other molecules.

The methyl ester group at the 1-position of the cyclobutane ring further enhances the compound's reactivity by providing a site for nucleophilic attack. This functional group can be readily converted to other derivatives through various chemical reactions, such as hydrolysis to form the corresponding carboxylic acid or transesterification to form different esters. These transformations make Methyl 3-hydroxy-1-methylcyclobutane-1-carboxylate a versatile starting material for the synthesis of more complex molecules.

In recent years, Methyl 3-hydroxy-1-methylcyclobutane-1-carboxylate has been studied for its potential applications in medicinal chemistry. One area of interest is its use as a building block for the synthesis of bioactive compounds. For example, researchers have explored its role in the development of novel anti-inflammatory agents and anticancer drugs. The unique combination of the cyclobutane ring and functional groups provides a scaffold that can be modified to optimize pharmacological properties such as potency, selectivity, and bioavailability.

Another area of research involves the use of Methyl 3-hydroxy-1-methylcyclobutane-1-carboxylate in materials science. The strained nature of the cyclobutane ring can lead to interesting physical properties when incorporated into polymers or other materials. For instance, studies have shown that compounds containing cyclobutane rings can exhibit enhanced mechanical strength and thermal stability, making them suitable for applications in advanced materials and coatings.

The synthesis of Methyl 3-hydroxy-1-methylcyclobutane-1-carboxylate has been reported using various methods, including catalytic cyclization reactions and multistep synthetic routes. One common approach involves the reaction of a suitable precursor with a strong base followed by intramolecular cyclization to form the cyclobutane ring. The subsequent introduction of the hydroxyl and methyl ester groups can be achieved through selective functional group transformations.

The physical properties of Methyl 3-hydroxy-1-methylcyclobutane-1-carboxylate have also been well-characterized. It is typically a colorless liquid with a boiling point around 200°C at atmospheric pressure. The compound is moderately soluble in organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water due to its hydrophobic nature. These properties make it suitable for use in various chemical processes and reactions.

In terms of safety, while specific toxicity data for Methyl 3-hydroxy-1-methylcyclobutane-1-carboxylate may be limited, it is generally considered safe to handle under standard laboratory conditions when appropriate personal protective equipment (PPE) is used. However, as with any chemical compound, it is important to follow recommended safety guidelines and conduct risk assessments before handling or using this material.

To summarize, Methyl 3-hydroxy-1-methylcyclobutane-1-carboxylate (CAS No. 169899-49-4) is a versatile compound with unique structural features that make it valuable in both synthetic chemistry and medicinal chemistry. Its potential applications in drug development and materials science highlight its significance as a research tool and building block for more complex molecules. As research in these areas continues to advance, it is likely that new uses for this compound will be discovered, further expanding its utility in various scientific fields.